Cas no 51821-55-7 (4-Phenoxybenzyl isothiocyanate)

4-Phenoxybenzyl isothiocyanate is a synthetic organic compound characterized by the presence of an isothiocyanate functional group attached to a phenoxybenzyl scaffold. This compound is of interest in organic synthesis and medicinal chemistry due to its reactivity as an electrophile, enabling its use in the formation of thiourea derivatives and other heterocyclic structures. Its structural features make it a valuable intermediate for the development of bioactive molecules, including potential antimicrobial and anticancer agents. The phenoxybenzyl moiety enhances lipophilicity, which can influence pharmacokinetic properties. Careful handling is required due to the lachrymatory and reactive nature of the isothiocyanate group.
4-Phenoxybenzyl isothiocyanate structure
51821-55-7 structure
Product Name:4-Phenoxybenzyl isothiocyanate
CAS No:51821-55-7
MF:C14H11NOS
MW:241.308242082596
MDL:MFCD09025718
CID:4714913
PubChem ID:24946388
Update Time:2025-10-13

4-Phenoxybenzyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-Phenoxybenzyl isothiocyanate
    • 1-(isothiocyanatomethyl)-4-phenoxybenzene
    • 4-Phenoxybenzylisothiocyanate
    • RDCZGHPTVYEIFW-UHFFFAOYSA-N
    • MFCD09025718
    • 51821-55-7
    • SCHEMBL4779914
    • AKOS015855206
    • FS-4885
    • Benzene, 1-(isothiocyanatoMethyl)-4-phenoxy-
    • CHEMBL2151312
    • MDL: MFCD09025718
    • Inchi: 1S/C14H11NOS/c17-11-15-10-12-6-8-14(9-7-12)16-13-4-2-1-3-5-13/h1-9H,10H2
    • InChI Key: RDCZGHPTVYEIFW-UHFFFAOYSA-N
    • SMILES: S=C=NCC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 241.05613515g/mol
  • Monoisotopic Mass: 241.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 53.7

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4-Phenoxybenzyl isothiocyanate Related Literature

Additional information on 4-Phenoxybenzyl isothiocyanate

4-Phenoxybenzyl Isothiocyanate: A Comprehensive Overview

4-Phenoxybenzyl isothiocyanate, identified by the CAS registry number 51821-55-7, is a compound of significant interest in various scientific and industrial domains. This compound, often abbreviated as PBIT, belongs to the class of isothiocyanates, which are known for their versatile chemical properties and wide-ranging applications. Recent studies have highlighted its potential in fields such as agriculture, medicine, and materials science, making it a focal point for researchers worldwide.

The chemical structure of 4-Phenoxybenzyl isothiocyanate consists of a benzene ring substituted with a phenoxy group at the para position and an isothiocyanate group (-NCS) attached to the benzyl position. This unique arrangement confers the compound with distinctive reactivity and biological activity. The phenoxy group introduces electron-donating effects, which can influence the compound's interaction with biological systems, while the isothiocyanate group is known for its ability to participate in nucleophilic reactions, making it a valuable moiety in organic synthesis.

In recent years, advancements in synthetic chemistry have enabled the efficient synthesis of 4-Phenoxybenzyl isothiocyanate. Researchers have explored various methodologies, including nucleophilic substitution reactions and coupling reactions, to optimize its production. These methods not only enhance yield but also ensure the purity required for its application in sensitive biological assays. The development of scalable synthesis routes has further facilitated its use in industrial settings.

The biological activity of 4-Phenoxybenzyl isothiocyanate has been extensively studied, particularly in the context of its potential as a bioactive agent. Recent findings suggest that this compound exhibits strong anti-inflammatory and antioxidant properties, making it a promising candidate for pharmaceutical applications. In vitro studies have demonstrated its ability to inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and nitric oxide synthase (NOS), which are key players in inflammatory diseases.

Beyond its pharmacological applications, 4-Phenoxybenzyl isothiocyanate has also shown potential in agricultural settings. Its role as a natural pesticide has been explored due to its ability to inhibit the growth of pathogenic fungi and bacteria. This property makes it an attractive alternative to conventional chemical pesticides, aligning with the growing demand for eco-friendly agricultural solutions.

In addition to these applications, recent research has delved into the material science aspects of 4-Phenoxybenzyl isothiocyanate. Its reactivity with various polymers has opened avenues for its use in developing advanced materials with tailored properties. For instance, incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability, suggesting its utility in high-performance materials.

The environmental impact of 4-Phenoxybenzyl isothiocyanate has also been a subject of scrutiny. Studies on its biodegradation pathways indicate that it undergoes rapid metabolism under aerobic conditions, minimizing its persistence in the environment. This characteristic underscores its suitability for applications where environmental safety is a priority.

In conclusion, 4-Phenoxybenzyl isothiocyanate (CAS No. 51821-55-7) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern scientific research and industrial processes.

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